90-99-3

Chlorodiphenylmethane

In Stock

• CAS RN:
• 90-99-3

• Formula:
• C13H11Cl

• InChI:
• InChI=1S/C13H11Cl/c14-13(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10,13H

• InChIKey:
• ZDVDCDLBOLSVGM-UHFFFAOYSA-N

• Chlorodiphenylmethane is an organic compound with two phenyl rings.

3-amino-2-(4-methoxyphenyl)quinazolin-4(3H)-one

• CAS RN:
• 55390-99-3

• Formula:
• C15H13N3O2

• InChI:
• InChI=1S/C15H13N3O2/c1-20-11-8-6-10(7-9-11)14-17-13-5-3-2-4-12(13)15(19)18(14)16/h2-9H,16H2,1H3

• InChIKey:
• ARZJEBXFTPBYCK-UHFFFAOYSA-N

• 3-amino-2-(4-methoxyphenyl)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C15H13N3O2 and its molecular weight is 267.28g/mol. The purity is usually 95%.

Pentadecylbenzene

In Stock

• CAS RN:
• 68890-99-3

• Formula:
• C21H36

• InChI:
• InChI=1S/C21H36/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18-21-19-16-14-17-20-21/h14,16-17,19-20H,2-13,15,18H2,1H3

• InChIKey:
• JIRNEODMTPGRGV-UHFFFAOYSA-N

• Pentadecylbenzene is a useful research compound. Its molecular formula is C21H36 and its molecular weight is 288.5 g/mol. The purity is usually 95%.

4,5-Dihydroxy-1-(hydroxymethyl)-3-(methoxymethyl)imidazolidin-2-one

• CAS RN:
• 18190-99-3

• Formula:
• C6H12N2O5

• InChI:
• InChI=1S/C6H12N2O5/c1-13-3-8-5(11)4(10)7(2-9)6(8)12/h4-5,9-11H,2-3H2,1H3

• InChIKey:
• KGMHAIHCEYDEIV-UHFFFAOYSA-N

• 4,5-Dihydroxy-1-(hydroxymethyl)-3-(methoxymethyl)imidazolidin-2-one is a useful research compound. Its molecular formula is C6H12N2O5 and its molecular weight is 192.17 g/mol. The purity is usually 95%.

N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-3-(trifluoromethyl)benzamide

In Stock

• CAS RN:
• 330190-99-3

• Formula:
• C12H10F3N3OS2

• InChI:
• InChI=1S/C12H10F3N3OS2/c1-2-20-11-18-17-10(21-11)16-9(19)7-4-3-5-8(6-7)12(13,14)15/h3-6H,2H2,1H3,(H,16,17,19)

• InChIKey:
• BRTLSZCHVHNSNZ-UHFFFAOYSA-N

• N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C12H10F3N3OS2 and its molecular weight is 333.35. The purity is usually 95%.

6-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]-3-(3-methylphenyl)triazolo[4,5-d]pyrimidin-7-one

In Stock

• CAS RN:
• 872590-99-3

• Formula:
• C22H20N6O2

• InChI:
• InChI=1S/C22H20N6O2/c1-15-6-4-9-17(12-15)28-21-20(24-25-28)22(30)26(14-23-21)13-19(29)27-11-5-8-16-7-2-3-10-18(16)27/h2-4,6-7,9-10,12,14H,5,8,11,13H2,1H3

• InChIKey:
• CXZVQIILXLFELI-UHFFFAOYSA-N

• 6-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]-3-(3-methylphenyl)triazolo[4,5-d]pyrimidin-7-one is a useful research compound. Its molecular formula is C22H20N6O2 and its molecular weight is 400.442. The purity is usually 95%.

2-((6-(benzo[d][1,3]dioxol-5-yl)pyridazin-3-yl)thio)-N-(2,4-dimethoxyphenyl)acetamide

In Stock

• CAS RN:
• 893990-99-3

• Formula:
• C21H19N3O5S

• InChI:
• InChI=1S/C21H19N3O5S/c1-26-14-4-5-16(18(10-14)27-2)22-20(25)11-30-21-8-6-15(23-24-21)13-3-7-17-19(9-13)29-12-28-17/h3-10H,11-12H2,1-2H3,(H,22,25)

• InChIKey:
• XZNUAOQLSZZJJH-UHFFFAOYSA-N

• 2-((6-(benzo[d][1,3]dioxol-5-yl)pyridazin-3-yl)thio)-N-(2,4-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H19N3O5S and its molecular weight is 425.46. The purity is usually 95%.

2'-Fluoro-3-(3-methylphenyl)propiophenone

In Stock

• CAS RN:
• 898790-99-3

• Formula:
• C16H15FO

• InChI:
• InChI=1S/C16H15FO/c1-12-5-4-6-13(11-12)9-10-16(18)14-7-2-3-8-15(14)17/h2-8,11H,9-10H2,1H3

• InChIKey:
• BPNABBRRXNHQOJ-UHFFFAOYSA-N

• 2'-Fluoro-3-(3-methylphenyl)propiophenone is a useful research compound. Its molecular formula is C16H15FO and its molecular weight is 242.29 g/mol. The purity is usually 95%.

2-chloro-6-fluoro-N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)benzamide

In Stock

• CAS RN:
• 953990-99-3

• Formula:
• C16H22ClFN2O2

• InChI:
• InChI=1S/C16H22ClFN2O2/c1-22-10-9-20-7-5-12(6-8-20)11-19-16(21)15-13(17)3-2-4-14(15)18/h2-4,12H,5-11H2,1H3,(H,19,21)

• InChIKey:
• WVLHDEGIPPQJGD-UHFFFAOYSA-N

• 2-chloro-6-fluoro-N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)benzamide is a useful research compound. Its molecular formula is C16H22ClFN2O2 and its molecular weight is 328.81. The purity is usually 95%.

Ethyl 5-ethoxy-3-formyl-1H-indole-2-carboxylate

• CAS RN:
• 107890-99-3

• Formula:
• C14H15NO4

• InChI:
• InChI=1S/C14H15NO4/c1-3-18-9-5-6-12-10(7-9)11(8-16)13(15-12)14(17)19-4-2/h5-8,15H,3-4H2,1-2H3

• InChIKey:
• XFYNUQMACCCPAA-UHFFFAOYSA-N

• Ethyl 5-ethoxy-3-formyl-1H-indole-2-carboxylate, also known as Ethyl 5-ethoxy-3-formyl-1H-indole-2-carboxylate, is a useful research compound. Its molecular formula is C14H15NO4 and its molecular weight is 261.27 g/mol. The purity is usually 95%.

4-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]phenol

In Stock

• CAS RN:
• 296790-99-3

• Formula:
• C13H10N2O3S

• InChI:
• InChI=1S/C13H10N2O3S/c16-10-7-5-9(6-8-10)14-13-11-3-1-2-4-12(11)19(17,18)15-13/h1-8,16H,(H,14,15)

• InChIKey:
• GCWCOOOHUNHQFD-UHFFFAOYSA-N

• 4-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]phenol is a useful research compound. Its molecular formula is C13H10N2O3S and its molecular weight is 274.3 g/mol. The purity is usually 95%.

1-(3,4-Dimethylphenyl)propan-1-amine hydrochloride

In Stock

• CAS RN:
• 1268990-99-3

• Formula:
• C11H18ClN

• InChI:
• InChI=1S/C11H17N.ClH/c1-4-11(12)10-6-5-8(2)9(3)7-10;/h5-7,11H,4,12H2,1-3H3;1H

• InChIKey:
• DHOYDEIOTDWSJT-UHFFFAOYSA-N

• 1-(3,4-Dimethylphenyl)propan-1-amine hydrochloride is a useful research compound. Its molecular formula is C11H18ClN and its molecular weight is 199.72 g/mol. The purity is usually 95%.